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Cat. No.: B1259730

Get Quote

Introduction & Mechanistic Overview
Prostaglandin D2 (PGD2) is the predominant lipid mediator synthesized and released by

activated mast cells during allergic responses[1]. In the context of asthma and allergic airway

inflammation, PGD2 acts as a central orchestrator of the type-2 immune cascade[2]. It exerts

its biological functions primarily through two distinct G-protein-coupled receptors: the D-

prostanoid receptor 1 (DP1) and the chemoattractant receptor-homologous molecule

expressed on Th2 cells (CRTH2, also known as DP2)[3].

Understanding the dichotomy of these receptors is critical for model design. DP1 is Gs-coupled

and often mediates homeostatic or even anti-inflammatory regulatory functions, such as

smooth muscle relaxation and regulatory T cell modulation[3]. Conversely, CRTH2 is Gi-

coupled and serves as a potent pro-inflammatory driver, directly mediating the chemotaxis and

activation of Th2 cells, eosinophils, basophils, and group 2 innate lymphoid cells (ILC2s)[2],[4].
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PGD2 signaling axis highlighting the divergent roles of DP1 and CRTH2 in airway inflammation.
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Model Selection: The Causality of Adjuvant-Free
Systems
A common pitfall in evaluating PGD2/CRTH2 antagonists is the use of conventional Ovalbumin

(OVA) models that utilize Aluminum Hydroxide (Alum) as an adjuvant. Alum forces a massive,

artificial Th2 polarization that bypasses the natural dendritic cell and mast cell sensitization

routes. Because PGD2 is heavily reliant on endogenous IgE cross-linking on mast cells, Alum-

driven models can mask the therapeutic efficacy of CRTH2 antagonists[5],[3].

To accurately capture the PGD2-CRTH2 axis, researchers must utilize Adjuvant-Free

Sensitization Models or Low-Dose Antigen + Exogenous PGD2 Models,. By omitting the

adjuvant, the physiological development of airway hyperresponsiveness (AHR) becomes

strictly dependent on endogenous mast cell degranulation and subsequent PGD2 release,

creating a highly sensitive and translationally relevant window for evaluating CRTH2-targeted

therapeutics[3].
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In vivo experimental workflow for adjuvant-free OVA sensitization and challenge.
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Step 1: Sensitization (Days 0, 7, and 14)
Subject Selection: Utilize 6-8 week old female BALB/c or C57BL/6 mice. For a self-validating

study design, include a cohort of CRTH2-Knockout (KO) mice as biological negative

controls[3].

Formulation: Dissolve Ovalbumin (OVA, Grade V, essentially globulin-free) in sterile,

endotoxin-free PBS to a concentration of 250 µg/mL. Crucial: Do not add Alum.

Administration: Inject 200 µL (50 µg OVA) intraperitoneally (i.p.) on Days 0, 7, and 14.

Step 2: Pharmacological Intervention (Days 20 to 24)
Preparation: Suspend the CRTH2 antagonist (e.g., TM30089, OC000459) in an appropriate

vehicle (e.g., 0.5% methylcellulose or PEG400/Tween-80)[1],[5].

Dosing: Administer the compound via oral gavage (p.o.) once or twice daily, ensuring the

final dose is given 1 hour prior to each intranasal challenge.

Step 3: Airway Challenge (Days 21, 22, and 23)
Anesthesia: Lightly anesthetize mice using 2-3% isoflurane until the breathing rate slows and

the pedal reflex is blunted.

Intranasal Delivery: Hold the mouse vertically and carefully instill 50 µL of OVA solution (1

mg/mL in PBS; total dose 50 µg) dropwise into the nares (i.n.), allowing the animal to

aspirate the fluid into the lower airways.

Step 4: Endpoint Readouts (Day 24)
Airway Hyperresponsiveness (AHR): 24 hours after the final challenge, anesthetize,

tracheostomize, and mechanically ventilate the mice using a FlexiVent system. Measure

airway resistance (Rn) in response to increasing doses of aerosolized methacholine (0 to 50

mg/mL)[3].

Bronchoalveolar Lavage Fluid (BALF): Euthanize the animals. Lavage the lungs with 3 x 0.8

mL of ice-cold PBS containing EDTA. Centrifuge the BALF at 400 x g for 5 minutes.
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Supernatant: Store at -80°C for cytokine analysis (IL-4, IL-5, IL-13) via ELISA or multiplex

arrays[3].

Cell Pellet: Resuspend for total cell counts and differential counting via flow cytometry

(staining for Siglec-F+ eosinophils, CD3+ T cells, and lineage-negative ILC2s)[4].

Quantitative Data & Expected Results
The adjuvant-free model provides a distinct inflammatory profile where CRTH2 signaling is the

primary driver of the pathology. Below is a summary of expected quantitative shifts when

comparing vehicle-treated wild-type (WT) mice, antagonist-treated WT mice, and CRTH2-KO

mice[5],[3].

Pathological
Parameter

Vehicle (WT)
CRTH2 Antagonist
(WT)

CRTH2-KO
(Biological Control)

AHR (Resistance at

50 mg/mL MCh)

~3.5 - 4.5

cmH₂O·s/mL

~1.5 - 2.0

cmH₂O·s/mL

~1.5 - 1.8

cmH₂O·s/mL

BALF Total

Eosinophils

> 40% of total

leukocytes

< 15% of total

leukocytes

< 10% of total

leukocytes

BALF Type-2

Cytokines (IL-4, IL-5)

Highly Elevated (>100

pg/mL)
Suppressed by > 60% Suppressed by > 70%

Serum Antigen-

Specific IgE
Highly Elevated

Significantly

Decreased

Significantly

Decreased

Lung Histology (PAS

Staining)

Severe goblet cell

hyperplasia
Moderate reduction

Comparable to

Vehicle WT*

*Note: Interestingly, while CRTH2-KO mice show profound reductions in AHR and eosinophilia,

some studies report that structural histological changes (like goblet cell hyperplasia) may

remain comparable to WT, indicating that certain remodeling aspects may be driven by

redundant pathways or DP1 signaling[3].
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To guarantee the scientific integrity of your data, the experimental design must be self-

validating:

The Knockout Benchmark: Always run a CRTH2-KO cohort alongside your pharmacological

groups[3]. If your novel antagonist reduces inflammation in WT mice but causes further

suppression in the KO cohort, the drug possesses off-target effects. If the antagonist's

efficacy perfectly mirrors the KO phenotype, the mechanism of action is validated.

Biomarker Verification: Because PGD2 is rapidly degraded in vivo, measure its stable

downstream metabolites (e.g., 15-deoxy-Δ12,14-PGJ2) in the BALF via LC-MS/MS[4]. This

confirms that mast cell degranulation and the PGD2 cascade were successfully triggered

during the challenge phase, validating the model's induction regardless of treatment

outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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